Cas no 869638-98-2 (n-Tetradecylphosphocholine-d42)

• Product Name: n-Tetradecylphosphocholine-d42
• CAS No: 869638-98-2
• MF: C₁₉H₄₂NO₄P
• MW: 421.773638248444
• CID: 4760226
• Update Time: 2025-10-31

n-Tetradecylphosphocholine-d42 Chemical and Physical Properties

Names and Identifiers

• D98416
• Tetradecylphosphocholine-D42
• n-Tetradecylphosphocholine-d42

• Inchi： 1S/C19H42NO4P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-19(18-20(2,3)4)24-25(21,22)23/h19H,5-18H2,1-4H3,(H-,21,22,23)/i1D3,2D3,3D3,4D3,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D/hD
• InChI Key： XGFMLRJDOIKIFG-YNRVKULASA-N
• SMILES： P(=O)([O-])(O[2H])OC([2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])[N+](C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 350
• XLogP3: 5.7
• Topological Polar Surface Area: 69.6

Additional information on n-Tetradecylphosphocholine-d42

Introduction to n-Tetradecylphosphocholine-d42 (CAS No. 869638-98-2)

n-Tetradecylphosphocholine-d42, with the chemical identifier CAS No. 869638-98-2, is a specialized lipid compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This deuterated derivative of n-tetradecylphosphocholine (TDC) is particularly valued for its unique properties and applications in drug delivery systems, membrane research, and biochemical assays.

The compound n-Tetradecylphosphocholine-d42 belongs to the class of zwitterionic phospholipids, which are essential components of biological membranes. The introduction of deuterium atoms (D) at specific positions in the molecular structure enhances its stability and utility in various scientific applications. Specifically, the presence of deuterium at the 42nd carbon position imparts distinct isotopic properties that make it an ideal candidate for tracing metabolic pathways and studying enzyme kinetics.

In recent years, advancements in drug delivery systems have highlighted the importance of lipophilic cations and zwitterionic lipids in enhancing the bioavailability and targeted delivery of therapeutic agents. n-Tetradecylphosphocholine-d42 has been extensively studied for its role in forming stable lipid nanoparticles, which are widely used in mRNA vaccine formulations and targeted cancer therapies. The deuterated version of TDC offers a unique advantage in monitoring the pharmacokinetics of these nanoparticles, providing insights into their degradation and distribution within biological systems.

One of the most compelling applications of n-Tetradecylphosphocholine-d42 is in the field of nuclear magnetic resonance (NMR) spectroscopy. The deuterated label allows researchers to obtain high-resolution NMR spectra, enabling detailed structural analysis and dynamic studies of complex biomolecules. This capability is particularly crucial in understanding the interactions between drugs and their target proteins, which is essential for rational drug design.

Furthermore, n-Tetradecylphosphocholine-d42 has found utility in high-throughput screening (HTS) platforms for identifying novel drug candidates. Its stability and compatibility with various biochemical assays make it an excellent tool for screening libraries of compounds for potential therapeutic applications. The isotopic label also aids in distinguishing between native and modified compounds during screening processes, thereby improving the accuracy and reliability of hit identification.

The compound's role in membrane research cannot be overstated. Phospholipids like TDC are fundamental components of cell membranes, and modifications such as deuterium labeling provide valuable insights into membrane dynamics and fluidity. Studies using n-Tetradecylphosphocholine-d42 have revealed critical information about how lipid composition influences cellular processes such as signal transduction and cell fusion. These findings have implications for developing new strategies to modulate membrane-associated diseases.

In conclusion, n-Tetradecylphosphocholine-d42 (CAS No. 869638-98-2) is a versatile and highly valuable compound with numerous applications in pharmaceutical research, biotechnology, and membrane science. Its unique isotopic properties enhance its utility in drug delivery systems, NMR spectroscopy, high-throughput screening, and membrane research. As scientific understanding continues to evolve, the role of specialized compounds like this one is expected to expand further, driving innovation across multiple disciplines.